Cas no 3987-53-9 (N-Benzyliminodiacetic acid)

N-Benzyliminodiacetic acid is a versatile chelating agent and intermediate in organic synthesis, characterized by its iminodiacetic acid backbone with a benzyl substituent. This compound is particularly valued for its ability to form stable complexes with metal ions, making it useful in catalysis, coordination chemistry, and as a precursor for pharmaceuticals and agrochemicals. Its bifunctional structure allows for selective modifications, enabling applications in peptide synthesis and ligand design. The benzyl group enhances solubility in organic solvents, facilitating its use in diverse reaction conditions. High purity and consistent performance make it a reliable choice for research and industrial processes requiring precise chelation or functionalization.
N-Benzyliminodiacetic acid structure
N-Benzyliminodiacetic acid structure
Product Name:N-Benzyliminodiacetic acid
CAS No:3987-53-9
MF:C11H13NO4
MW:223.225223302841
MDL:MFCD00004285
CID:321477
PubChem ID:77606
Update Time:2025-06-07

N-Benzyliminodiacetic acid Chemical and Physical Properties

Names and Identifiers

    • N-Benzylaminodiacetic acid
    • N-Benzyliminodiacetic Acid
    • 2-[benzyl(carboxymethyl)amino]acetic acid
    • 2,2'-(benzylimino)diacetic acid
    • 2-[(carboxymethyl)benzylamino]acetic acid
    • benzyliminodiacetic acid
    • N-(benzyl)iminodiacetic acid
    • N-Carboxymethyl-N-Phenylmethylglycine
    • NSC 1003
    • 2,2'-(benzylazanediyl)diacetic acid
    • N-BENZYLIMINODIACETICACID
    • Glycine, N-(carboxymethyl)-N-(phenylmethyl)-
    • SZQUPQVVCLFZLC-UHFFFAOYSA-N
    • BADA[Dotite]
    • NSC1003
    • (BENZYLIMINO)DIACETIC ACID
    • A
    • N-Benzyliminodiacetic acid
    • MDL： MFCD00004285
    • Inchi： 1S/C11H13NO4/c13-10(14)7-12(8-11(15)16)6-9-4-2-1-3-5-9/h1-5H,6-8H2,(H,13,14)(H,15,16)
    • InChI Key： SZQUPQVVCLFZLC-UHFFFAOYSA-N
    • SMILES： OC(CN(CC(=O)O)CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 223.08400
  • Monoisotopic Mass: 223.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -1.3
  • Topological Polar Surface Area: 77.8

Experimental Properties

  • Density: 1.326±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 200-202 °C (dec.) (lit.)
  • Boiling Point: 420.9°Cat760mmHg
  • Flash Point: 208.3°C
  • Refractive Index: 1.586
  • Solubility: Slightly soluble (15 g/l) (25 º C),
  • PSA: 77.84000
  • LogP: 0.65780

N-Benzyliminodiacetic acid Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305 + P351 + P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi

N-Benzyliminodiacetic acid Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

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N-Benzyliminodiacetic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:3987-53-9)N-Benzyliminodiacetic acid
Order Number:A15554
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:00
Price ($):165.0
Email:sales@amadischem.com
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
(CAS:3987-53-9)N-Benzyliminodiacetic acid
Order Number:CR026
Stock Status:in Stock
Quantity:25kg
Purity:98%
Pricing Information Last Updated:Tuesday, 22 July 2025 16:06
Price ($):
Email:368073698@qq.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:3987-53-9)N-Benzyliminodiacetic acid
A15554
Purity:99%
Quantity:25g
Price ($):165.0
Email
Hangzhou Cedareal Technology Co., Ltd.
(CAS:3987-53-9)N-Benzyliminodiacetic acid
CR026
Purity:98%
Quantity:25kg
Price ($):Inquiry
Email